Diethylenetriaminetriacetic Acid Trifluoroacetamide Tri(tert-butyl Ester)
Diethylenetriaminetriacetic Acid Trifluoroacetamide Tri(tert-butyl Ester)
Brand Name:
Vulcanchem
CAS No.:
180152-84-5
VCID:
VC0139066
InChI:
InChI=1S/C24H42F3N3O7/c1-21(2,3)35-17(31)14-29(11-10-28-20(34)24(25,26)27)12-13-30(15-18(32)36-22(4,5)6)16-19(33)37-23(7,8)9/h10-16H2,1-9H3,(H,28,34)
SMILES:
CC(C)(C)OC(=O)CN(CCNC(=O)C(F)(F)F)CCN(CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C
Molecular Formula:
C24H42F3N3O7
Molecular Weight:
541.6 g/mol
Diethylenetriaminetriacetic Acid Trifluoroacetamide Tri(tert-butyl Ester)
CAS No.: 180152-84-5
Reference Standards
VCID: VC0139066
Molecular Formula: C24H42F3N3O7
Molecular Weight: 541.6 g/mol
| CAS No. | 180152-84-5 |
|---|---|
| Product Name | Diethylenetriaminetriacetic Acid Trifluoroacetamide Tri(tert-butyl Ester) |
| Molecular Formula | C24H42F3N3O7 |
| Molecular Weight | 541.6 g/mol |
| IUPAC Name | tert-butyl 2-[2-[bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]ethyl-[2-[(2,2,2-trifluoroacetyl)amino]ethyl]amino]acetate |
| Standard InChI | InChI=1S/C24H42F3N3O7/c1-21(2,3)35-17(31)14-29(11-10-28-20(34)24(25,26)27)12-13-30(15-18(32)36-22(4,5)6)16-19(33)37-23(7,8)9/h10-16H2,1-9H3,(H,28,34) |
| Standard InChIKey | FBVPJOYSURPZDJ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)CN(CCNC(=O)C(F)(F)F)CCN(CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C |
| Canonical SMILES | CC(C)(C)OC(=O)CN(CCNC(=O)C(F)(F)F)CCN(CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C |
| Synonyms | Di-tert-butyl 3-[(tert-Butoxycarbonyl)methyl]-6-(trifluoroacetyl)amino-3,6-diazaoctanedionate; |
| PubChem Compound | 10530513 |
| Last Modified | Nov 11 2021 |
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